7-Methoxy-2,3-dihydrobenzofuran-3-ol

• Molecular Formula: C9H10O3
• Molecular Weight: 166.17 g/mol
• IUPAC Name: 7-methoxy-2,3-dihydro-1-benzofuran-3-ol
• InChI: InChI=1S/C9H10O3/c1-11-8-4-2-3-6-7(10)5-12-9(6)8/h2-4,7,10H,5H2,1H3
• InChI Key: UMYNVFAXCHPVKH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OCC2O

Description

7-Methoxy-2,3-dihydrobenzofuran-3-ol is a useful research compound. Its molecular formula is C9H10O3 and its molecular weight is 166.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cold (ice water) solution of 7-methoxy-3-(2H)-benzofuranone (846 mg; 5.0 mmol) in methanol (5 mL) is added sodium borohydride (179 mg; 5.0 mmol) is stirred for 15 minutes. Water (5 mL) is added to the solution and stirred 15 minutes. Saturated ammonium chloride (20 mL) is added and the solution is extracted with ethyl acetate. The organics are separated and dried over magnesium sulfate. The solvent is removed to give 831 milligrams of 7-methoxy-2,3-dihydrobenzofuran-3-ol.